Cas no 1807294-36-5 (Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate)
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate
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- Inchi: 1S/C11H7F2NO3/c1-17-11(16)7-3-2-6(10(12)13)8(4-14)9(7)5-15/h2-3,5,10H,1H3
- InChI Key: IOLJOYTWUOOXAF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)OC)=C(C=O)C=1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 350
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011172-1g |
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate |
1807294-36-5 | 97% | 1g |
$1549.60 | 2023-09-03 |
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate (CAS No. 1807294-36-5): An Overview
Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate (CAS No. 1807294-36-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and formyl functionality, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate is defined by its molecular formula C11H7CF2NO3. The presence of the cyano group and difluoromethyl moiety imparts significant electronic and steric effects, which can influence the reactivity and biological activity of the compound. These features make it an attractive candidate for the development of novel drugs and agrochemicals.
Recent studies have highlighted the potential applications of Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the difluoromethyl group plays a crucial role in enhancing the biological activity by modulating specific protein interactions.
In another study, researchers at the University of California, Los Angeles (UCLA) explored the use of Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate as a key intermediate in the synthesis of novel antibiotics. The formyl functionality was found to be particularly useful in facilitating selective transformations, leading to the production of compounds with enhanced antibacterial properties. This work underscores the importance of this compound in addressing the growing challenge of antibiotic resistance.
The synthetic versatility of Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate has also been demonstrated through its use in combinatorial chemistry approaches. By leveraging its unique structural features, chemists can generate a diverse array of derivatives with tailored properties. This capability is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.
In addition to its applications in medicinal chemistry, Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate has shown promise in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have investigated its use as a building block for functional polymers and coatings. The combination of its electronic properties and thermal stability makes it suitable for applications requiring robust performance under various environmental conditions.
The environmental impact and safety profile of Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate are also important considerations. Studies have shown that it is stable under normal handling conditions and does not pose significant environmental risks when used responsibly. However, as with any chemical compound, proper handling and disposal practices should be followed to ensure safety and compliance with regulatory standards.
In conclusion, Methyl 3-cyano-4-difluoromethyl-2-formylbenzoate (CAS No. 1807294-36-5) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it an invaluable tool for scientists working on the development of new drugs, materials, and other advanced technologies. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in driving innovation across multiple disciplines.
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